Direct red 212

Specification

• CAS No.: 12222-45-6
• Molecular Formula: C18H21N4O2S·Cl3Zn
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

• Water solubility: As a direct dye, Direct Red 212 is designed to be water-soluble to facilitate its application in aqueous dyeing processes.

• Chromophoric system: The compound contains azo groups that act as chromophores, absorbing specific wavelengths of visible light to produce its characteristic red color.

• Auxochromic groups: Like other direct dyes, Direct Red 212 likely contains auxochromes (such as -OH, -NH₂, or -SO₃H groups) that modify and intensify its color properties.

• Solubilizing groups: The molecule likely contains sulfonic acid groups (-SO₃H) that enhance its water solubility through increased polarity and ionic character.

Applications and Industrial Uses

Textile Industry Applications

Direct Red 212 finds its primary application in the textile industry, particularly for dyeing cellulosic fibers such as cotton, rayon, and other plant-derived textiles. The dye's ability to directly bond with these fibers without mordanting makes it economically and procedurally advantageous in industrial dyeing operations.

While specific data for Direct Red 212 is limited, direct dyes in this class typically exhibit the following performance characteristics in textile applications:

• Direct application process without mordanting

• Moderate to good colorfastness to washing

• Variable lightfastness depending on specific molecular structure

• Good leveling properties during the dyeing process

Use in Trichromatic Black Dye Mixtures

A notable application of Direct Red 212 appears in patent literature as a component in trichromatic black dye mixtures. In this context, it functions as the red component (referred to as Formula Id) in combination with yellow dyes (Formula II) and blue dyes (Formula III) to create composite black dyes with improved properties.

According to the patent documentation, when Direct Red 212 is incorporated into these trichromatic mixtures, it contributes to improved lightfastness in the final black dye composition. In these formulations, the red dye component typically has a solids content ranging from approximately 1% to 20% by weight, or more specifically from 1% to 10% by weight.

Formulation and Processing Parameters

Concentration and Formulation Guidelines

In trichromatic black dye mixtures containing Direct Red 212, the following formulation parameters have been documented:

• Solids content: The red dye component typically contains approximately 12.2% color solids by weight.

• pH considerations: The trichromatic dye mixtures incorporating Direct Red 212 are generally mixed at a pH between 7 and 10, with optimal ranges often being:

  • pH 7-8 for certain applications

  • pH 8-10 for general formulations

  • pH 9-10 for preferred embodiments

Typical Ink Formulation Components

When incorporated into ink formulations, Direct Red 212 as part of trichromatic dye mixtures may be combined with the following components:

Component	Weight Percentage	Function/Purpose
Direct Dyestuff	2-7%	Soluble colorant
Distilled Water	50-90%	Main solvent
Glycol, Pyrrolidone, Amine	5-20%	Anti-clogging, humectant
Low alcohols, Glycerol ether, glycol ether	5-20%	Paper penetrant, surface tension
Corrosion inhibitors	0.1%	Protect surface of printer head
Biocide	0.1-0.3%	Bactericide
Buffering Agent	0.1-0.5%	pH control, dye stabilizer
Alginates	0.1%	Viscosity control
Ethanolamine, Surfactants	0.1%	Surface tension control, wetting
EDTA, Phosphate	-	Sequestration (Ca++, Mg++)
UV Absorbers, Antioxidant	-	Light stability, storage stability

This formulation table represents typical components when Direct Red 212 is used as part of ink systems.

Comparative Analysis with Other Direct Red Dyes

While specific comparative data for Direct Red 212 is limited, some insights can be gained by examining the properties of other direct red dyes within the same classification.

Comparison with Direct Red 2

Direct Red 2 is another direct dye in the same family, though with different physical and chemical properties:

Property	Direct Red 2
Appearance	Red powder
Solubility	Soluble in water, soluble fiber element, ethanol and acetone; insoluble in other organic solvents
Reaction with strong sulfuric acid	Red light blue, shallow green light blue when diluted, precipitation
Reaction with nitric acid	Blue, yellow to brown
Reaction with strong hydrochloric acid	Violet black, precipitation
Reaction with 10% sodium hydroxide	Red
Primary application	Cellulose fiber dyeing and printing

These properties of Direct Red 2 provide a reference point for understanding the general behavior of direct red dyes, though the specific properties of Direct Red 212 may differ significantly.

Performance Standards

The following table shows typical performance standards for direct red dyes according to ISO and AATCC (American Association of Textile Chemists and Colorists) standards, which may be relevant for benchmarking Direct Red 212:

Standard	Acid Resistance	Alkali Resistance	Light Fastness	Soaping (Fading)	Soaping (Stain)	Water (Fading)	Water (Stain)
ISO	1-2	4	1	2	-	-	-
AATCC	1	4	2	1	2	-	-

This performance data, while representing general direct red dyes rather than Direct Red 212 specifically, provides insight into the typical performance characteristics that might be expected from this class of dyes.

Research and Patent Applications

Role in Improved Lightfast Dye Compositions

Patent literature indicates that Direct Red 212 plays a significant role in trichromatic black dye mixtures, particularly in formulations designed to improve lightfastness. When combined with specific yellow dyes (Formula II) and blue dyes (Formula III), Direct Red 212 contributes to creating a black dye composition that demonstrates improved or comparable lightfastness when compared to naphthol direct azo dyes like C.I. Direct Black 168, Direct Black 195, or reactive dyes such as C.I. Reactive Black 31.

This suggests that Direct Red 212 possesses certain structural or chemical properties that, when incorporated into complex dye systems, enhance the stability of the resulting mixtures against photodegradation. This characteristic makes it valuable in applications where long-term color stability under light exposure is important, such as in archival printing inks or textile applications with high light exposure requirements.

Chemical Classification Context

As part of the broader family of azo dyes, Direct Red 212 belongs to a chemical classification with considerable research interest. Azo dyes represent approximately 60-70% of all synthetic dyes produced commercially, with their structure characterized by the presence of one or more azo groups (-N=N-) that act as chromophores.

The general structure of azo dyes includes:

• A backbone structure (typically aromatic)

• Auxochrome groups (enhancing color properties)

• Chromophoric groups (primarily the azo bond)

• Solubilizing groups (enhancing water solubility)

These structural elements combine to determine the specific color, fastness properties, and application characteristics of Direct Red 212.